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Get Quote

Natural Sources of Rhein

Rhein is present in several plants used in traditional medicine, often in the form of glycosides (where the

molecule is bound to a sugar) [1] [2]. The table below summarizes its primary natural sources:

Plant Source Common Name Key Notes

Rheum palmatum [1] [2] Chinese Rhubarb One of the most studied sources.

Rheum undulatum [1] Rhubarb -

Cassia reticulata [1] Senna -

Cassia tora [2] Sickle Senna -

Polygonum multiflorum [2] Fo-Ti / He Shou Wu -

Aloe barbadensis [2] Aloe Vera -

Chemical and Pharmacological Profile

For researchers, the fundamental chemical and pharmacokinetic data of rhein is summarized in the

following table:
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Property Description

IUPAC Name 4,5-Dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid [1]

Chemical Formula C₁₅H₈O₆ [1] [2]

Molar Mass 284.22 g/mol [1]

Appearance Orange crystals [1]

Melting Point 350–352 °C [1]

First Isolation 1895 [1]

Protein Binding ~99% [2]

Metabolism Primarily to rhein glucuronide and rhein sulfate [2]

Route of Elimination Urine and feces [2]

Oral LD₅₀ (mice) >5000 mg/kg [2]

Mechanisms of Action and Experimental Insights

Rhein exerts its wide-ranging effects through interactions with multiple molecular targets and pathways.
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Key molecular targets and pharmacological effects of Rhein.

Detailed Methodologies for Key Experiments

The antiviral, antibacterial, and anti-cancer effects of rhein have been characterized through specific

experimental models:

Antibacterial Synergy Study [1]

Objective: To investigate the synergistic effect of rhein with conventional antibiotics against

Staphylococcus aureus.
Methodology: Researchers used checkerboard microdilution assays to determine the

Minimum Inhibitory Concentration (MIC) of rhein, oxacillin, and ampicillin, both alone and in
combination. The Fractional Inhibitory Concentration (FIC) index was calculated to classify the

interaction as synergistic, additive, or antagonistic.
Key Findings: The study demonstrated partial synergy between rhein and the antibiotics,

significantly reducing the MICs of the antibiotics against methicillin-resistant S. aureus (MRSA)
strains.
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Anti-cancer Mechanism Study [2]

Objective: To elucidate the pro-apoptotic mechanism of rhein in cancer cells.
Methodology: Cancer cell lines were treated with rhein, and apoptosis was assessed by

measuring:
Cytosolic calcium levels using fluorescent dyes (e.g., Fluo-4 AM).

Mitochondrial membrane potential using JC-1 dye.
Cytochrome c release and activation of caspases via western blotting.

Key Findings: Rhein induced apoptosis through Endoplasmic Reticulum (ER) stress,
increased cytosolic calcium, reduced mitochondrial membrane potential, and triggered the

release of cytochrome c, activating the intrinsic apoptotic pathway.

Pharmacokinetic Study in Humans [1]

Objective: To compare the pharmacokinetics of rhein after oral vs. rectal administration in

healthy male volunteers.
Methodology: A single-dose study was conducted where subjects received rhubarb extract

either orally or via retention enema. Plasma concentrations of rhein were measured over time
using techniques like High-Performance Liquid Chromatography (HPLC) to determine key

parameters including Tmax (time to maximum concentration) and AUC (area under the curve).
Key Findings: Rhein was better absorbed from oral administration than from a retention

enema.

Potential Therapeutic Applications

Based on experimental evidence, rhein is investigated for several applications:

Metabolic and Inflammatory Diseases: Potential for treating non-alcoholic fatty liver disease
(NAFLD), diabetes, and osteoarthritis via anti-inflammatory and lipid-lowering effects [2].
Oncology: Investigated for adjuvant cancer therapy by inducing apoptosis and inhibiting cancer cell

invasion and angiogenesis [2].
Anti-infective Therapy: Studied for its direct antibacterial activity and ability to synergize with
existing antibiotics against resistant bacteria like MRSA [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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